
Phenylacetaldehyde: A Technical Overview of its
Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenylacetaldehyde

Cat. No.: B1677652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of phenylacetaldehyde, a significant organic compound in various scientific and

industrial applications. Phenylacetaldehyde, also known as 2-phenylethanal, is an aromatic

aldehyde that plays a role as a human and microbial metabolite and is a key component in the

synthesis of fragrances and polymers.[1][2]

Chemical Identification

CAS Number: 122-78-1[3][4][5]

Molecular Formula: C₈H₈O[1][3][4]

Synonyms: α-Tolyaldehyde, Hyacinthin, Phenylethanal[4][6]

Physical and Chemical Properties

The physical characteristics of phenylacetaldehyde are critical for its application in research

and development. A summary of these properties is presented below.
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Property Value Source(s)

Molecular Weight 120.15 g/mol [1][3][4][7]

Appearance

Colorless to faint yellow, oily

liquid that may thicken upon

standing.

[2][3][7][8]

Odor

Honey-like, sweet, floral (rose,

lilac, hyacinth), green, and

grassy notes.

[1][2][7][8]

Boiling Point 194-195 °C [1][6][7][8]

Melting Point -10 °C to 34 °C [1][7][8]

Density 1.023–1.079 g/cm³ [1][2][7][8]

Vapor Pressure 0.39 mmHg [7][8]

Refractive Index 1.524–1.545 [3][7]

Solubility

Slightly soluble in water;

soluble in oils, propylene

glycol, ethanol, and ether.

[6][7][8]

Reactivity and Occurrence

Phenylacetaldehyde is readily oxidized to form phenylacetic acid.[1][8] Due to the lability of

the benzylic alpha proton and the aldehyde's reactivity, it can be contaminated with polystyrene

oxide polymer.[1] This compound occurs naturally as a metabolite in various organisms,

including humans, Saccharomyces cerevisiae, and Escherichia coli.[1][2] It is also found in

some plants, such as Camellia sinensis (tea leaves).[2][7]

Note on Advanced Requirements:

Experimental Protocols: The provision of detailed experimental methodologies is beyond the

scope of this document. Researchers are advised to consult peer-reviewed scientific

literature for specific experimental protocols.
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Visualization: As a language model, I am unable to generate visual diagrams such as those

in Graphviz's DOT language.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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